2-[(2-piperidino-1,3-thiazol-5-yl)methyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[(2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C17H17N3O2S/c21-15-13-6-2-3-7-14(13)16(22)20(15)11-12-10-18-17(23-12)19-8-4-1-5-9-19/h2-3,6-7,10H,1,4-5,8-9,11H2
• InChI Key: NADLSNGNRADSDA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=C(S2)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, and density of this compound can be found in various chemical databases.

Scientific Research Applications

Synthesis and Biological Activities

A novel series of substituted 5-(aminomethylene)thiazolidine-2,4-diones, structurally related to the chemical , were synthesized using various heterocyclic models. These compounds, designed to combine biologically active molecules with a thiazolidinedione ring, showed promising antibacterial activities, especially those bearing pyridine or piperazine moieties. Some also exhibited good antifungal activity, although none showed significant cytotoxic activity, highlighting their potential in developing antimicrobial agents without adverse cytotoxic effects Mohanty, S., Reddy, S. G., Ramadevi, B., & Karmakar, A. (2015).

Antimicrobial Properties

Compounds structurally similar to 2-[(2-piperidino-1,3-thiazol-5-yl)methyl]-1H-isoindole-1,3(2H)-dione, specifically 5-((3-aryl-1-phenyl-1H-pyrazol-4-yl)methylene)thiazolidine-2,4-diones, were synthesized and demonstrated significant antibacterial activity against gram-positive bacteria. These compounds, synthesized by Knoevenagel condensation, showed potential as antibacterial agents with a particular efficacy against Staphylococcus aureus and Bacillus subtilis. Their excellent antifungal activity further emphasizes their potential in antimicrobial therapy Prakash, O., Aneja, D. K., Lohan, P., Hussain, K., Arora, S., Sharma, C., & Aneja, K. R. (2011).

Anticonvulsant Evaluation

In a study focusing on the biological importance of the thiazole nucleus, new isatin derivatives containing thiazole moiety, akin to the core structure of the compound , were synthesized and evaluated for anticonvulsant activity. The derivatives showed promising results against pentylenetetrazole-induced convulsions in mice, indicating potential applications in epilepsy treatment. Further investigations on the most active compounds revealed good toxicological profiles, suggesting their safety for further development as anticonvulsant agents Fayed, E., Ragab, A., Eldin, R. R. E., Bayoumi, A., & Ammar, Y. (2021).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to act on a variety of targets, includingantioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It’s known that thiazole derivatives can interact with their targets in various ways, leading to different biological effects . For instance, some thiazole derivatives have been found to inhibit the cyclooxygenase (COX) enzymes , which are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The compound’s molecular weight is327.4 , which could potentially influence its bioavailability and pharmacokinetics.

Result of Action

Some thiazole derivatives have been found to exhibitanti-inflammatory activity . For instance, certain compounds demonstrated excellent COX-2 SI values and showed significant inhibition of albumin denaturation .